Cas no 2090966-70-2 (1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one)

• Product name: 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one
• CAS No: 2090966-70-2
• MF: C₁₀H₁₄N₄O₂
• MW: 222.243761539459
• CID: 5721669
• PubChem ID: 121205963

1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-acetylpiperazin-1-yl)-1H-pyridazin-6-one
• 2090966-70-2
• F1967-4498
• 1-(4-(6-hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one
• starbld0033670
• AKOS026715040
• 3(2H)-Pyridazinone, 6-(4-acetyl-1-piperazinyl)-
• 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one

• Inchi： 1S/C10H14N4O2/c1-8(15)13-4-6-14(7-5-13)9-2-3-10(16)12-11-9/h2-3H,4-7H2,1H3,(H,12,16)
• InChI Key： AXBUCNSHLAAGQT-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(C2C=CC(NN=2)=O)CC1

Computed Properties

• Exact Mass: 222.11167570g/mol
• Monoisotopic Mass: 222.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.17±0.40(Predicted)

Additional information on 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one

Introduction to 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one (CAS No: 2090966-70-2)

1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one (CAS No: 2090966-70-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug development and advanced materials synthesis.

The molecular structure of 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one is composed of a piperazine ring fused with a pyridazine moiety, which introduces significant steric and electronic effects. The presence of the hydroxyl group at the 6-position of the pyridazine ring further enhances the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted its role as a versatile building block in the construction of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements involving this compound is its application in the design of targeted drug delivery systems. Researchers have demonstrated that 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-yl)ethan-1-one can serve as a scaffold for conjugating therapeutic payloads with targeting ligands, enhancing the specificity and efficacy of drug delivery. This innovation has opened new avenues for personalized medicine, where drugs can be tailored to individual patient needs based on genetic and molecular profiles.

In addition to its medicinal applications, CAS No: 2090966-70-2 has also been explored in the realm of materials science. Its ability to form stable coordination complexes with metal ions has made it a promising candidate for the development of metallopolymers and nanomaterials. These materials exhibit exceptional mechanical properties and thermal stability, making them ideal for use in high-performance electronics and aerospace applications.

The synthesis of 1-(4-(6-Hydroxypyridazin-3-yl)piperazin-1-ylium) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in catalysis have enabled the scalable production of this compound, reducing costs and improving yield efficiency. This advancement has facilitated its widespread adoption in both academic research and industrial applications.

Moreover, CAS No: 2090966702 has been utilized in the development of bio-inspired materials, mimicking natural processes such as self-healing and adaptive behavior. By incorporating this compound into polymer networks, scientists have created materials that can autonomously repair damage under specific conditions, revolutionizing industries such as construction and automotive manufacturing.

In conclusion, 1-(4-(6-Hydroxypyridazin3ylium)piperazine) (CAS No: 2090966702) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a key molecule in contemporary scientific research. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an even greater role in shaping future technologies and therapeutic solutions.